Cas no 70964-68-0 (2-(2-chlorobenzoyl)-1,2-benzoxazol-3(2H)-one)

2-(2-chlorobenzoyl)-1,2-benzoxazol-3(2H)-one structure
70964-68-0 structure
Product name:2-(2-chlorobenzoyl)-1,2-benzoxazol-3(2H)-one
CAS No:70964-68-0
MF:C14H8ClNO3
MW:273.671222686768
CID:975893
PubChem ID:337441

2-(2-chlorobenzoyl)-1,2-benzoxazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-(2-chlorobenzoyl)-1,2-benzoxazol-3(2H)-one
    • 2-(2-chlorobenzoyl)-1,2-benzoxazol-3-one
    • 70964-68-0
    • NSC355375
    • CHEMBL1989682
    • DTXSID70320141
    • NCI60_003201
    • NSC-355375
    • Inchi: InChI=1S/C14H8ClNO3/c15-11-7-3-1-5-9(11)13(17)16-14(18)10-6-2-4-8-12(10)19-16/h1-8H
    • InChI Key: VPKRUUBMQCMKER-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C(=O)N(O2)C(=O)C3=CC=CC=C3Cl

Computed Properties

  • Exact Mass: 273.01934
  • Monoisotopic Mass: 273.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • Density: 1.47
  • Boiling Point: 427.7°C at 760 mmHg
  • Flash Point: 212.5°C
  • Refractive Index: 1.664
  • PSA: 46.61

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